5-Ethyluracil

• CAS No.: 4212-49-1
• Product Name: 5-Ethyluracil
• Molecular Formula: C6H8N2O2
• Molecular Weight: 140.14 g/mol
• IUPAC Name: 5-ethyl-1H-pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C6H8N2O2/c1-2-4-3-7-6(10)8-5(4)9/h3H,2H2,1H3,(H2,7,8,9,10)
• Standard InChIKey: RHIULBJJKFDJPR-UHFFFAOYSA-N
• SMILES: CCC1=CNC(=O)NC1=O
• Canonical SMILES: CCC1=CNC(=O)NC1=O
• Solubility: 0.01 M
• Synonyms: HOMOTHYMINE;AURORA KA-580;5-ETHYLURACIL;2,4-DIHYDROXY-5-ETHYLPYRIMIDINE;5-Ethyl-1H-pyrimidine-2,4-dione;2,4(1H,3H)-Pyrimidinedione, 5-ethyl- (9CI);DIHYDROXY-5-ETHYLPYRIMIDINE;5-ethvluracil
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• PubChem Compound: 73267
• Last Modified: Nov 11 2021